(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)dimethylamine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[3-(dimethylamino)phenyl]methanone
• InChI: InChI=1S/C19H22ClN3O/c1-21(2)17-7-3-5-15(13-17)19(24)23-11-9-22(10-12-23)18-8-4-6-16(20)14-18/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: LTZJGHZPARPKTQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)dimethylamine, commonly known as CPCA, is a chemical compound that has been widely used in scientific research. CPCA belongs to the class of piperazine derivatives and is known for its ability to modulate the activity of certain receptors in the central nervous system.

Mechanism of Action

The mechanism of action of CPCA involves its ability to bind to and modulate the activity of certain receptors in the central nervous system. CPCA has been shown to act as a dopamine receptor antagonist, which means that it blocks the activity of dopamine receptors. It has also been shown to act as a sigma-1 receptor agonist, which means that it enhances the activity of sigma-1 receptors.
Biochemical and Physiological Effects:
CPCA has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the release of dopamine in the brain, which can affect mood, motivation, and movement. CPCA has also been shown to affect the activity of sigma-1 receptors, which are involved in the regulation of mood, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using CPCA in lab experiments is its ability to selectively modulate the activity of certain receptors in the central nervous system. This allows researchers to study the specific effects of receptor modulation on behavior and physiology. However, one limitation of using CPCA is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the use of CPCA in scientific research. One direction is the development of more selective compounds that can modulate the activity of specific dopamine receptors or sigma-1 receptors. Another direction is the use of CPCA in animal models of psychiatric and neurological disorders, such as schizophrenia and Parkinson's disease. Additionally, the use of CPCA in combination with other compounds may provide new insights into the complex interactions between different receptors in the central nervous system.
Conclusion:
In conclusion, CPCA is a chemical compound that has been widely used in scientific research to study the activity of certain receptors in the central nervous system. Its ability to selectively modulate the activity of dopamine receptors and sigma-1 receptors has provided new insights into the regulation of behavior and physiology. While there are limitations to its use in lab experiments, the future directions for the use of CPCA are promising and may lead to new discoveries in the field of neuroscience.

Synthesis Methods

The synthesis of CPCA involves the reaction of 3-(4-(3-chlorophenyl)piperazin-1-yl)benzoyl chloride with dimethylamine. This reaction results in the formation of CPCA as a white crystalline powder. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

CPCA has been widely used in scientific research as a tool to study the activity of certain receptors in the central nervous system. It has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of movement, emotion, and cognition. CPCA has also been used to study the activity of sigma-1 receptors, which are involved in the regulation of mood, anxiety, and addiction.